Cas no 181271-32-9 (1-Tosyl-4-bromo-1H-indole-3-carbaldehyde)

• Product Name: 1-Tosyl-4-bromo-1H-indole-3-carbaldehyde
• CAS No: 181271-32-9
• MF: C₁₆H₁₂BrNO₃S
• MW: 378.240382194519
• CID: 2858300
• Update Time: 2023-08-09

1-Tosyl-4-bromo-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-tosyl-1H-indole-3-carbaldehyde
• 4-bromo-1-(4-methylphenyl)sulfonylindole-3-carbaldehyde
• 1-Tosyl-4-bromo-1H-indole-3-carbaldehyde

• Inchi： 1S/C16H12BrNO3S/c1-11-5-7-13(8-6-11)22(20,21)18-9-12(10-19)16-14(17)3-2-4-15(16)18/h2-10H,1H3
• InChI Key： RJJZDVZSBXBKLY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C=O)=CN2S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 510
• XLogP3: 3.7
• Topological Polar Surface Area: 64.5